Cas no 1855177-29-5 (5-(2-Aminoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione)

• Product Name: 5-(2-Aminoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• CAS No: 1855177-29-5
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 4775850
• Update Time: 2025-06-08

5-(2-Aminoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• 5-(2-Aminoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

• Inchi： 1S/C8H13N3O2/c9-1-2-11-3-5-6(4-11)8(13)10-7(5)12/h5-6H,1-4,9H2,(H,10,12,13)
• InChI Key： YAVBJHXFTAZZKO-UHFFFAOYSA-N
• SMILES： O=C1C2CN(CCN)CC2C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: -2.1
• Topological Polar Surface Area: 75.4

Additional information on 5-(2-Aminoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

Comprehensive Overview of 5-(2-Aminoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS No. 1855177-29-5)

The compound 5-(2-Aminoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS No. 1855177-29-5) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate tetrahydropyrrolopyrrole core, combined with an aminoethyl side chain, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, owing to its ability to modulate neurotransmitter pathways.

In recent years, the demand for novel heterocyclic compounds like 5-(2-Aminoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's bicyclic framework and functionalized amine group enable it to interact with a wide range of biological targets, including G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Its CAS No. 1855177-29-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the most discussed topics in the context of 5-(2-Aminoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione is its role in neurodegenerative disease research. With the global rise in conditions like Alzheimer's and Parkinson's disease, scientists are exploring how this compound's neuroprotective properties could be harnessed. Its dual pyrrole rings and aminoethyl moiety are hypothesized to enhance blood-brain barrier (BBB) penetration, a critical factor for CNS drug candidates.

Another area of interest is the compound's potential in cancer therapeutics. Preliminary studies suggest that derivatives of 5-(2-Aminoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione may exhibit anti-proliferative effects against certain cancer cell lines. This aligns with the broader trend of developing small-molecule inhibitors for oncology applications. The compound's CAS No. 1855177-29-5 is often cross-referenced in patents related to kinase inhibitors and apoptosis inducers.

From a synthetic chemistry perspective, the preparation of 5-(2-Aminoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione involves sophisticated multi-step organic synthesis. Key challenges include optimizing ring-closure reactions and ensuring high enantiomeric purity. These aspects are crucial for researchers who rely on high-purity intermediates for structure-activity relationship (SAR) studies. The compound's tetrahydropyrrolopyrrole scaffold is also a subject of interest in computational chemistry, where molecular docking simulations predict its binding affinities.

Environmental and green chemistry considerations are increasingly shaping the discourse around compounds like 5-(2-Aminoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione. Researchers are exploring catalytic methods and solvent-free conditions to synthesize this molecule sustainably. This aligns with the pharmaceutical industry's push toward eco-friendly synthesis and reduced carbon footprints.

In summary, 5-(2-Aminoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS No. 1855177-29-5) represents a promising scaffold in modern drug discovery. Its applications span neuropharmacology, oncology, and synthetic methodology, making it a focal point for interdisciplinary research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of today's most pressing healthcare challenges.